4-(4-hydroxyphenyl)-1-methyl-6-((tetrahydrofuran-2-yl)methyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione

• IUPAC Name: 4-(4-hydroxyphenyl)-1-methyl-6-(oxolan-2-ylmethyl)-4,7-dihydro-3H-pyrrolo[3,4-d]pyrimidine-2,5-dione
• InChI: InChI=1S/C18H21N3O4/c1-20-14-10-21(9-13-3-2-8-25-13)17(23)15(14)16(19-18(20)24)11-4-6-12(22)7-5-11/h4-7,13,16,22H,2-3,8-10H2,1H3,(H,19,24)
• InChI Key: UAFMWOCKXPXOOI-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(NC1=O)C3=CC=C(C=C3)O)C(=O)N(C2)CC4CCCO4
• Molecular Formula: C18H21N3O4
• Molecular Weight: 343.4 g/mol
• CAS No.: 1203362-54-2

Description

4-(4-hydroxyphenyl)-1-methyl-6-((tetrahydrofuran-2-yl)methyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione is a useful research compound. Its molecular formula is C18H21N3O4 and its molecular weight is 343.383. The purity is usually 95%.
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Scientific Research Applications

Inhibitors of Glycolic Acid Oxidase

A series of 4-substituted 3-hydroxy-1H-pyrrole-2,5-dione derivatives has been studied as inhibitors of glycolic acid oxidase (GAO), indicating the potential of related structures in medical research for conditions such as hyperoxaluria. Methylation of certain substituents dramatically reduced potency, suggesting the importance of specific functional groups for biological activity (Rooney et al., 1983).

Electron Transport Layer in Polymer Solar Cells

A novel n-type conjugated polyelectrolyte was synthesized for use as an electron transport layer (ETL) in inverted polymer solar cells (PSCs), demonstrating the role of similar chemical structures in enhancing energy conversion efficiency. This research highlights the importance of electron-deficient backbones and planar structures for high conductivity and electron mobility in organic electronic devices (Hu et al., 2015).

High Optical Absorption Coefficient Materials

A small molecular non-fullerene electron acceptor with a bifluorenylidene-functionalized structure was designed, showing promising optoelectronic properties and high electron mobility. This research exemplifies the application of such chemical structures in organic solar cells, contributing to the development of efficient energy-harvesting materials (Gupta et al., 2017).

Photoluminescent Conjugated Polymers

A series of π-conjugated polymers and copolymers containing 1,4-dioxo-3,6-diphenylpyrrolo[3,4-c]pyrrole (DPP) and 1,4-phenylene units was synthesized, showcasing the potential of such structures in electronic applications due to their good solubility, processability, and high photochemical stability. These polymers exhibit strong photoluminescence, making them suitable for electronic applications (Beyerlein & Tieke, 2000).